Cas no 2227710-46-3 ((2R)-5-fluoro-5-methylhexan-2-ol)

• Product Name: (2R)-5-fluoro-5-methylhexan-2-ol
• CAS No: 2227710-46-3
• MF: C₇H₁₅FO
• MW: 134.191806077957
• CID: 6141556
• PubChem ID: 165687527
• Update Time: 2025-07-20

(2R)-5-fluoro-5-methylhexan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-5-fluoro-5-methylhexan-2-ol
• EN300-1768670
• 2227710-46-3

• Inchi： 1S/C7H15FO/c1-6(9)4-5-7(2,3)8/h6,9H,4-5H2,1-3H3/t6-/m1/s1
• InChI Key： BAJWWOSENVZTHK-ZCFIWIBFSA-N
• SMILES： FC(C)(C)CC[C@@H](C)O

Computed Properties

• Exact Mass: 134.110693260g/mol
• Monoisotopic Mass: 134.110693260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 81
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 20.2Ų

Additional information on (2R)-5-fluoro-5-methylhexan-2-ol

Comprehensive Overview of (2R)-5-fluoro-5-methylhexan-2-ol (CAS No. 2227710-46-3): Properties, Applications, and Industry Relevance

The compound (2R)-5-fluoro-5-methylhexan-2-ol (CAS No. 2227710-46-3) is a fluorinated chiral alcohol with significant potential in pharmaceutical and specialty chemical applications. Its unique structural features, including the fluoro and methyl substituents, contribute to its reactivity and selectivity, making it a valuable intermediate in organic synthesis. Researchers and industry professionals are increasingly interested in this molecule due to its role in the development of chiral drugs and bioactive compounds.

In recent years, the demand for fluorinated building blocks like (2R)-5-fluoro-5-methylhexan-2-ol has surged, driven by the growing emphasis on precision medicine and targeted therapies. Fluorination is a key strategy in drug design, as it enhances metabolic stability, bioavailability, and binding affinity. This compound’s stereocenter at the second carbon further adds to its utility in asymmetric synthesis, a critical area in modern pharmaceutical manufacturing.

The synthesis of CAS No. 2227710-46-3 typically involves multi-step organic reactions, including nucleophilic fluorination and stereoselective reduction. Advanced techniques such as enzymatic resolution or chiral catalysis are often employed to achieve high enantiomeric purity. These methods align with the industry’s shift toward green chemistry and sustainable processes, addressing concerns about environmental impact and resource efficiency.

From an application standpoint, (2R)-5-fluoro-5-methylhexan-2-ol is explored in the development of CNS-active compounds and anti-inflammatory agents. Its fluorinated backbone is particularly relevant in the design of PET tracers for diagnostic imaging, a field experiencing rapid growth due to advancements in molecular imaging technologies. Additionally, its potential use in agrochemicals highlights its versatility beyond pharmaceuticals.

Market trends indicate a rising interest in custom synthesis and contract manufacturing of niche compounds like CAS No. 2227710-46-3. Companies specializing in high-value intermediates are leveraging this demand, offering tailored solutions for R&D and scale-up projects. Regulatory compliance, particularly regarding GMP standards and ICH guidelines, remains a priority for suppliers to ensure product consistency and safety.

For researchers seeking reliable data on (2R)-5-fluoro-5-methylhexan-2-ol, key analytical parameters include HPLC purity, optical rotation, and NMR spectra. These metrics are critical for quality control and reproducibility in synthetic workflows. Open-access databases and patent literature provide valuable insights into its synthetic routes and derivative applications, reflecting the compound’s expanding role in innovation.

In summary, CAS No. 2227710-46-3 exemplifies the intersection of chiral chemistry and fluorine science, addressing contemporary challenges in drug discovery and material science. As industries prioritize molecular diversity and efficient synthesis, this compound is poised to remain a focal point in academic and industrial research.